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Compound of Interest

Compound Name: Myosin modulator 2

Cat. No.: B15607028 Get Quote

For researchers, scientists, and drug development professionals utilizing Myosin modulator 2
(Compound B172), a modulator of myosin ATPase activity, ensuring proper handling and

disposal is paramount for laboratory safety and environmental protection. This document

provides a comprehensive overview of the necessary procedures based on available safety

data.

Chemical Identifier:

Compound Name CAS Number

Myosin modulator 2 3034189-87-9

Disposal Procedures
While specific hazard classifications for Myosin modulator 2 are largely unavailable, prudent

laboratory practice dictates treating it as a potentially hazardous chemical. All disposal methods

must comply with local, state, and federal regulations.

Recommended Disposal Protocol:

Collection:

Collect waste Myosin modulator 2, including any contaminated materials (e.g., pipette

tips, gloves, empty vials), in a dedicated, clearly labeled, and sealed waste container.
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The container should be suitable for chemical waste and stored in a designated, well-

ventilated area away from incompatible materials.

Disposal:

Engage a licensed professional waste disposal service to handle the chemical waste.

Provide the waste disposal service with a copy of the Safety Data Sheet (SDS) for Myosin
modulator 2.

Discharge into the environment must be strictly avoided[1].

Spill and Accidental Release Measures
In the event of a spill or accidental release, the following steps should be taken to mitigate

exposure and contamination:

Personnel Safety:

Evacuate personnel to a safe area.

Ensure adequate ventilation.

Avoid breathing vapors, mist, or gas[1].

Wear appropriate personal protective equipment (PPE), including chemical-impermeable

gloves, safety goggles, and a lab coat.

Containment and Cleanup:

Prevent further leakage or spillage if it is safe to do so.

Remove all sources of ignition.

Collect the spilled material using non-sparking tools and place it in a suitable, closed

container for disposal[1].

Adhered or collected material should be promptly disposed of in accordance with

appropriate laws and regulations.
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Handling and Storage
Proper handling and storage are crucial to maintaining the integrity of Myosin modulator 2
and ensuring a safe laboratory environment.

Handling:

Handle in a well-ventilated place.

Wear suitable protective clothing, including gloves and eye/face protection.

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols[1].

Use non-sparking tools to prevent fire caused by electrostatic discharge.

Storage:

Store the container tightly closed in a dry, cool, and well-ventilated place.

Store apart from foodstuff containers or incompatible materials.

First-Aid Measures
In case of exposure, follow these first-aid guidelines:

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and consult a doctor immediately.

In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water and consult a doctor.

In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately[1].
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Experimental Workflow: Disposal of Myosin
Modulator 2
The following diagram outlines the logical workflow for the proper disposal of Myosin
modulator 2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b15607028?utm_src=pdf-custom-synthesis
https://www.targetmol.com/attachment/sds/217697283330801710/T87989
https://www.benchchem.com/product/b15607028#myosin-modulator-2-proper-disposal-procedures
https://www.benchchem.com/product/b15607028#myosin-modulator-2-proper-disposal-procedures
https://www.benchchem.com/product/b15607028#myosin-modulator-2-proper-disposal-procedures
https://www.benchchem.com/product/b15607028#myosin-modulator-2-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15607028?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

